4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• IUPAC Name: 4,5-dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine
• InChI: InChI=1S/C11H14N4/c1-7-4-5-10(6-13-7)15-11(12)8(2)9(3)14-15/h4-6H,12H2,1-3H3
• InChI Key: ZNYNHODTFJOOFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)N2C(=C(C(=N2)C)C)N

Description

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine is a chemical compound belonging to the class of pyrazol-3-amines This compound features a pyrazole ring substituted with a methyl group at the 4th and 5th positions and a 6-methylpyridin-3-yl group at the 2nd position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine typically involves the following steps:

• Formation of the Pyrazole Core: The pyrazole ring can be synthesized through the reaction of hydrazine with β-diketones or β-ketoesters.

• Substitution at the 2nd Position: The pyrazole core is then substituted with the 6-methylpyridin-3-yl group through nucleophilic substitution reactions.

• Methylation: Finally, methylation at the 4th and 5th positions is achieved using methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine can undergo various chemical reactions, including:

• Oxidation: Oxidation reactions can be performed using oxidizing agents such as potassium permanganate or chromium trioxide.

• Reduction: Reduction reactions can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

• Substitution: Nucleophilic substitution reactions can be carried out using nucleophiles such as amines or alkyl halides.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO4) in acidic medium.

• Reduction: Lithium aluminum hydride (LiAlH4) in ether.

• Substitution: Methyl iodide (CH3I) in the presence of a base.

Major Products Formed:

• Oxidation: Formation of corresponding oxo-compounds.

• Reduction: Formation of corresponding amines or alcohols.

• Substitution: Formation of various substituted pyrazoles.

Scientific Research Applications

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine has several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

• Biology: The compound can be used as a probe in biological studies to understand cellular processes and interactions.

• Medicine: It has potential therapeutic applications, including as an intermediate in the synthesis of pharmaceuticals.

• Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to desired biological outcomes. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine is similar to other pyrazol-3-amines and pyridine derivatives. its unique substitution pattern and structural features distinguish it from other compounds in its class. Some similar compounds include:

• Pyrazole derivatives: Other pyrazoles with different substituents.

• Pyridine derivatives: Pyridines with various functional groups.

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